Cas no 919977-23-4 (N-methyl-N-({1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide)

• Product Name: N-methyl-N-({1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide
• CAS No: 919977-23-4
• MF: C₂₃H₂₃N₃O₃
• MW: 389.447025537491
• CID: 5426836
• Update Time: 2025-07-16

N-methyl-N-({1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-[[1-[2-(4-methylphenoxy)ethyl]benzimidazol-2-yl]methyl]furan-2-carboxamide
• 2-Furancarboxamide, N-methyl-N-[[1-[2-(4-methylphenoxy)ethyl]-1H-benzimidazol-2-yl]methyl]-
• N-methyl-N-({1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide

• Inchi： 1S/C23H23N3O3/c1-17-9-11-18(12-10-17)28-15-13-26-20-7-4-3-6-19(20)24-22(26)16-25(2)23(27)21-8-5-14-29-21/h3-12,14H,13,15-16H2,1-2H3
• InChI Key： OJNSMASSFIPCFY-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(N(C)CC1N(CCOC2=CC=C(C)C=C2)C2=CC=CC=C2N=1)=O

Additional information on N-methyl-N-({1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide

Comprehensive Overview of N-methyl-N-({1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide (CAS No. 919977-23-4)

The compound N-methyl-N-({1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide, identified by its CAS No. 919977-23-4, is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a benzodiazole core, a furan-2-carboxamide moiety, and a 4-methylphenoxyethyl side chain. Such intricate architecture makes it a subject of interest for researchers exploring novel therapeutic agents, particularly in the fields of enzyme inhibition and receptor modulation.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like N-methyl-N-({1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide due to their diverse biological activities. Searches for "benzodiazole derivatives" and "furan carboxamide applications" have surged, reflecting the demand for innovative drug candidates. This compound’s multi-target potential aligns with current trends in polypharmacology, where molecules interact with multiple biological pathways to enhance efficacy.

The synthesis of CAS No. 919977-23-4 involves sophisticated organic chemistry techniques, including amide coupling and etherification. Its lipophilic properties, attributed to the 4-methylphenoxyethyl group, suggest potential for blood-brain barrier penetration, a hot topic in neurological drug development. Researchers investigating "CNS-active compounds" or "neuroprotective agents" may find this molecule particularly relevant.

From a structure-activity relationship (SAR) perspective, the furan-2-carboxamide segment is noteworthy. Furan derivatives are increasingly studied for their anti-inflammatory and antioxidant properties, as evidenced by rising searches for "furan-based therapeutics." Meanwhile, the benzodiazole core contributes to aromatic stacking interactions, critical for protein binding—a key focus area in computational chemistry and drug design.

Ongoing studies explore whether N-methyl-N-({1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide exhibits selective inhibition of enzymes like kinases or phosphodiesterases, both trending topics in cancer research and metabolic disorders. Its N-methyl group may influence metabolic stability, addressing common challenges in pharmacokinetic optimization—a frequent query in medicinal chemistry forums.

In summary, CAS No. 919977-23-4 represents a compelling case study in modern small-molecule drug discovery. Its hybrid structure bridges several pharmacophoric features, making it a versatile candidate for high-throughput screening campaigns. As interest grows in "multi-functional drug scaffolds" and "privileged structures," this compound’s profile meets both academic and industrial research priorities.